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Compound of Interest

Compound Name: H-DL-Abu-OH-d6

Cat. No.: B15557480 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling H-DL-Abu-OH-d6. It includes detailed

personal protective equipment (PPE) requirements, step-by-step operational procedures, and

disposal plans to ensure laboratory safety and compliance.

Chemical and Physical Properties
While specific quantitative data for H-DL-Abu-OH-d6 is not readily available, the following table

summarizes the properties of the non-deuterated parent compound, DL-2-Aminobutyric acid,

which can be used as a proxy for initial safety assessments.

Property Value

CAS Number 2835-81-6 (non-deuterated)

Molecular Formula C4H3D6NO2 (for H-DL-Abu-OH-d6)

Appearance White crystalline powder

Melting Point Approximately 292 °C (decomposes)

Solubility Soluble in water

Stability Stable under normal conditions[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
The primary hazards associated with handling H-DL-Abu-OH-d6 are presumed to be similar to

its non-deuterated counterpart, which may include skin and eye irritation.[2] A thorough risk

assessment should be conducted before handling. The following table outlines the

recommended PPE.

Protection Type Recommended Equipment Justification

Eye Protection

Chemical safety goggles or

safety glasses with side

shields.[1][3]

Protects eyes from dust

particles and potential

splashes.

Hand Protection
Compatible chemical-resistant

gloves (e.g., nitrile).[3][4]

Prevents skin contact with the

compound.

Body Protection Laboratory coat.[3][4]
Protects skin and clothing from

contamination.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. If dust is

generated, a NIOSH/MSHA-

approved respirator may be

necessary.[3]

Minimizes inhalation of

airborne particles.

Experimental Protocol: Weighing and Solution
Preparation
This protocol details a standard procedure for safely weighing the solid compound and

preparing a solution.

Materials:

H-DL-Abu-OH-d6 solid

Spatula
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Weighing paper or boat

Analytical balance

Appropriate solvent

Volumetric flask

Beaker

Magnetic stir bar and stir plate

Procedure:

Preparation:

Ensure the work area, typically a chemical fume hood or a well-ventilated space, is clean

and free of clutter.

Don the required personal protective equipment (safety goggles, lab coat, and gloves).

Weighing:

Place a clean weighing paper or boat on the analytical balance and tare the balance.

Carefully use a clean spatula to transfer the desired amount of H-DL-Abu-OH-d6 onto the

weighing paper. Avoid generating dust.

Record the exact weight of the compound.

Dissolution:

Transfer the weighed solid into a beaker containing the appropriate solvent and a

magnetic stir bar.

Rinse the weighing paper or boat with a small amount of the solvent to ensure all the

compound is transferred.

Place the beaker on a magnetic stir plate and stir until the solid is completely dissolved.
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If preparing a solution of a specific concentration, quantitatively transfer the dissolved

compound to a volumetric flask.

Rinse the beaker with the solvent and add the rinsing to the volumetric flask.

Add solvent to the volumetric flask up to the calibration mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Cleanup:

Clean the spatula and any other used equipment.

Dispose of the weighing paper and any contaminated materials in the designated chemical

waste container.

Wash hands thoroughly after completing the procedure.

Operational and Disposal Plan Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of H-
DL-Abu-OH-d6.
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Caption: Workflow for Safe Handling and Disposal of H-DL-Abu-OH-d6.
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Disposal Plan
All waste materials contaminated with H-DL-Abu-OH-d6 must be disposed of in accordance

with local, regional, and national regulations.[2]

Solid Waste:

Contaminated items such as gloves, weighing paper, and paper towels should be

collected in a dedicated, clearly labeled hazardous waste container.

Liquid Waste:

Unused solutions containing H-DL-Abu-OH-d6 should be collected in a labeled, sealed,

and appropriate hazardous waste container.

Do not pour chemical waste down the drain.[3]

Empty Containers:

Original containers should be triple-rinsed with a suitable solvent. The rinsate should be

collected as hazardous liquid waste. Once decontaminated, the container can be disposed

of as non-hazardous waste, or recycled if local regulations permit.

By adhering to these guidelines, researchers can safely handle H-DL-Abu-OH-d6 while

minimizing risks and ensuring proper disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4. Personal Protective Equipment (PPE) – Biorisk Management [aspr.hhs.gov]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling H-
DL-Abu-OH-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557480#personal-protective-equipment-for-
handling-h-dl-abu-oh-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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